Cas no 5444-27-9 (4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-(dimethylamino)-1,5-dihydro-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-(dimethylamino)-1,5-dihydro-
• CAS No: 5444-27-9
• MF: C₇H₉N₅O
• MW: 179.179260015488
• CID: 386917
• PubChem ID: 135403384
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-(dimethylamino)-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,6-(dimethylamino)-1,5-dihydro-
• 2,4-Pyrimidinediamine,6-(dimethoxymethyl)-5-(4-fluorophenyl)-
• 6-dimethoxymethyl-5-(4-fluoro-phenyl)-pyrimidine-2,4-diamine
• 6-dimethoxymethyl-5-phenyl-pyrimidine-2,4-diamine
• 6-dimethylamino-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one
• AC1L6DSB
• AC1Q4OCX
• AG-J-38831
• AR-1G9972
• CTK4G6900
• NSC153731
• 6-(Dimethylamino)-2H-pyrazolo[3,4-d]pyrimidin-4-ol
• 5444-27-9
• DTXSID30969575
• 6-(dimethylamino)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• NSC-19080
• 6-(Dimethylamino)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• SCHEMBL18284261
• NSC19080

• Inchi： 1S/C7H9N5O/c1-12(2)7-9-5-4(3-8-11-5)6(13)10-7/h3H,1-2H3,(H2,8,9,10,11,13)
• InChI Key： QLCHWMXKQWIKKA-UHFFFAOYSA-N
• SMILES： O=C1C2C=NNC=2N=C(N1)N(C)C

Computed Properties

• Exact Mass: 179.08087
• Monoisotopic Mass: 179.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.58
• Boiling Point: 301.9°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.753
• PSA: 69.09